Cas no 92369-83-0 (alpha-isobutyldecalin)

• Product name: alpha-isobutyldecalin
• CAS No: 92369-83-0
• MF: C₁₄H₂₆
• MW: 194.356244564056
• CID: 861073
• PubChem ID: 145245

alpha-isobutyldecalin Chemical and Physical Properties

Names and Identifiers

• alpha-isobutyldecalin
• 1-(2-methylpropyl)-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
• 92369-83-0
• DTXSID10919215
• 1-(2-methylpropyl)decahydronaphthalene
• .alpha.-Isobutyldecalin

• Inchi： InChI=1S/C14H26/c1-11(2)10-13-8-5-7-12-6-3-4-9-14(12)13/h11-14H,3-10H2,1-2H3
• InChI Key： UGISRBVUOVJMIH-UHFFFAOYSA-N
• SMILES： CC(C)CC1CCCC2C1CCCC2

Computed Properties

• Exact Mass: 194.203
• Monoisotopic Mass: 194.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.847
• Boiling Point: 258.8°C at 760 mmHg
• Flash Point: 100.4°C
• Refractive Index: 1.459

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons